Cas no 2093536-11-7 (1H-Isoindole-1,3(2H)-dione, 4-[(7-aminoheptyl)oxy]-2-(2,6-dioxo-3-piperidinyl)-)
1H-Isoindole-1,3(2H)-dione, 4-[(7-aminoheptyl)oxy]-2-(2,6-dioxo-3-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 4-[(7-aminoheptyl)oxy]-2-(2,6-dioxo-3-piperidinyl)-
- Thalidomide-O-C7-NH2
- HY-130949
- 4-(7-aminoheptoxy)-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione
- DA-78403
- CS-0119253
- AKOS040757266
- 2093536-11-7
- 4-((7-Aminoheptyl)oxy)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione
-
- Inchi: 1S/C20H25N3O5/c21-11-4-2-1-3-5-12-28-15-8-6-7-13-17(15)20(27)23(19(13)26)14-9-10-16(24)22-18(14)25/h6-8,14H,1-5,9-12,21H2,(H,22,24,25)
- InChI Key: CTENBFZZGQGAMC-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(OCCCCCCCN)=CC=C2)C(=O)N1C1CCC(=O)NC1=O
Computed Properties
- Exact Mass: 387.17942091g/mol
- Monoisotopic Mass: 387.17942091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 623
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 119Ų
1H-Isoindole-1,3(2H)-dione, 4-[(7-aminoheptyl)oxy]-2-(2,6-dioxo-3-piperidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BCQ-75-25mg |
Thalidomide-O-C7-NH2 |
2093536-11-7 | 95.00% | 25mg |
¥1900.0 | 2021-09-26 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BCQ-75-50mg |
Thalidomide-O-C7-NH2 |
2093536-11-7 | 95.00% | 50mg |
¥2850.0 | 2021-09-26 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BCQ-75-100mg |
Thalidomide-O-C7-NH2 |
2093536-11-7 | 95.00% | 100mg |
¥4300.0 | 2021-09-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T933529-100mg |
Thalidomide-O-C7-NH2 |
2093536-11-7 | 100mg |
¥5,940.00 | 2022-09-28 |
1H-Isoindole-1,3(2H)-dione, 4-[(7-aminoheptyl)oxy]-2-(2,6-dioxo-3-piperidinyl)- Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 1H-Isoindole-1,3(2H)-dione, 4-[(7-aminoheptyl)oxy]-2-(2,6-dioxo-3-piperidinyl)-
Compound CAS No 2093536-11-7: 1H-Isoindole-1,3(2H)-dione, 4-[(7-aminoheptyl)oxy]-2-(2,6-dioxo-3-piperidinyl)
The compound with CAS No 2093536-11-7, known as 1H-Isoindole-1,3(2H)-dione, 4-[(7-aminoheptyl)oxy]-2-(2,6-dioxo-3-piperidinyl), is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindoles, which are aromatic heterocycles with two nitrogen atoms in the ring structure. The isoindole moiety in this molecule is further substituted with a 7-aminoheptyloxy group at position 4 and a piperidinyl group at position 2. These substituents contribute to the molecule's unique properties and reactivity.
Recent studies have highlighted the importance of isoindole derivatives in drug discovery and material science. The isoindole core of this compound has been shown to exhibit interesting pharmacological properties, including anti-inflammatory and anti-cancer activities. The 7-aminoheptyloxy substituent adds flexibility to the molecule, potentially enhancing its bioavailability and ability to interact with biological targets. Additionally, the piperidinyl group introduces a rigid structure that can influence the molecule's conformation and binding affinity.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the isoindole ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic substitution or coupling reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly improve the efficiency of forming the 7-aminoheptyloxy group.
In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for developing novel anti-cancer agents. Preclinical studies suggest that it may inhibit key enzymes involved in cancer cell proliferation and metastasis. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for treating inflammatory diseases such as arthritis and neurodegenerative disorders.
Another area of interest is its potential use in materials science. The rigid structure of the isoindole core and the functional substituents make this compound suitable for applications in organic electronics. Researchers have explored its properties as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Initial findings indicate that it may exhibit desirable electronic properties due to its conjugated system and functional groups.
The development of efficient analytical methods for characterizing this compound has also been an active area of research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its structure and purity. These methods are essential for ensuring the reliability of experimental results and advancing its application in various fields.
In conclusion, CAS No 2093536-11-7, or 1H-Isoindole-1,3(2H)-dione, 4-[(7-aminoheptyl)oxy]-2-(2,6-dioxo-3-piperidinyl), represents a valuable compound with diverse potential applications. Its unique structure and functional groups make it an attractive target for further research in drug discovery, materials science, and chemical synthesis. As advancements in synthetic methodologies and analytical techniques continue to emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.
2093536-11-7 (1H-Isoindole-1,3(2H)-dione, 4-[(7-aminoheptyl)oxy]-2-(2,6-dioxo-3-piperidinyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)